Cas no 61457-75-8 (Ethanedione, [4-(4-acetylphenoxy)phenyl]phenyl-)

• Product Name: Ethanedione, [4-(4-acetylphenoxy)phenyl]phenyl-
• CAS No: 61457-75-8
• MF: C₂₂H₁₆O₄
• MW: 344.360046386719
• CID: 478546
• PubChem ID: 12318282
• Update Time: 2025-04-19

Ethanedione, [4-(4-acetylphenoxy)phenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, [4-(4-acetylphenoxy)phenyl]phenyl-
• 1-[4-(4-acetylphenoxy)phenyl]-2-phenylethane-1,2-dione
• DTXSID30488059
• 61457-75-8

• Inchi： 1S/C22H16O4/c1-15(23)16-7-11-19(12-8-16)26-20-13-9-18(10-14-20)22(25)21(24)17-5-3-2-4-6-17/h2-14H,1H3
• InChI Key： DPGFLFDASFXKKG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1)C1C=CC(C(C(C2C=CC=CC=2)=O)=O)=CC=1

Computed Properties

• Exact Mass: 344.10488
• Monoisotopic Mass: 344.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44